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Compound of Interest

Compound Name: Antibacterial agent 195

Cat. No.: B12367567 Get Quote

Essential Safety and Handling Guide for
Antibacterial Agent 195
Disclaimer: This document provides essential guidance on the safe handling and disposal of

Antibacterial Agent 195 based on general laboratory safety protocols for potent antibacterial

compounds. It is not a substitute for a substance-specific Safety Data Sheet (SDS). Always

consult the SDS provided by the manufacturer before commencing any work with this agent.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe and effective use of Antibacterial Agent 195 in a laboratory setting.

Adherence to these protocols is crucial for personnel safety and to prevent environmental

contamination.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is the first line of defense against

exposure to potent antibacterial agents.[1][2] The following PPE is mandatory when handling

Antibacterial Agent 195 in powder or solution form:
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory to protect from

splashes.[2]

Hand Protection Nitrile Gloves

Should be worn to prevent skin

contact. For prolonged

handling or when working with

higher concentrations,

consider double-gloving.

Body Protection Laboratory Coat

A dedicated lab coat should be

worn to protect skin and

clothing.[2]

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powdered form of the

agent to prevent inhalation.

Operational Plan: Safe Handling of Antibacterial
Agent 195
A systematic approach to handling ensures minimal risk of exposure and contamination.

Preparation and Weighing
Designated Area: Conduct all handling of powdered Antibacterial Agent 195 within a

certified chemical fume hood or a powder containment hood to minimize inhalation risks.

Decontamination: Before and after handling, decontaminate the work surface with an

appropriate disinfectant.

Weighing:

Use a dedicated, calibrated analytical balance.

Tare the balance with a clean weigh boat or paper.
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Carefully transfer the desired amount of the powdered agent using a clean spatula. Avoid

creating dust.

Close the primary container immediately after weighing.

Documentation: Record the weighed amount, date, and user in a dedicated laboratory

notebook.

Dissolution and Use
Solvent Addition: Add the appropriate solvent to the weighed powder in a suitable container

(e.g., sterile conical tube or glass vial) within the fume hood.

Mixing: Ensure the container is securely capped before mixing or vortexing to achieve

complete dissolution.

Labeling: Clearly label the solution with the agent name, concentration, solvent, date of

preparation, and user's initials.

Experimental Use: When using the agent in experiments, employ aseptic techniques to

prevent contamination of the stock solution and the experiment itself.

Disposal Plan: Managing Antibacterial Agent 195
Waste
Proper disposal of antibacterial waste is critical to prevent the development of antibiotic-

resistant microorganisms and environmental contamination.[3]
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Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, weigh boats, pipette

tips) Place in a designated biohazard waste bag

for incineration.[4]

Liquid Waste

(e.g., unused stock solutions, treated media)

Collect in a clearly labeled, sealed waste

container. Treat as hazardous chemical waste

and dispose of according to your institution's

environmental health and safety guidelines.[3][5]

Do not pour down the drain.[3]

Sharps

(e.g., contaminated needles, serological

pipettes) Dispose of immediately in a

designated sharps container.[6]

Quantitative Data: Antimicrobial Activity of
Antibacterial Agent 195
Antibacterial agent 195 is a potent antibiotic derived from Matrine.[7][8] It demonstrates

activity against a range of microorganisms.

Organism Type Species
Minimum Inhibitory
Concentration (MIC)

Gram-positive bacterium S. aureus 0.021 mg/mL[7][8]

P. acnes 0.030 mg/mL[7][8]

Gram-negative bacterium E. coli 0.092 mg/mL[7][8]

C. albicans 0.379 mg/mL[7][8]

Fungus 2.806 mg/mL[7][8]
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Detailed experimental protocols for assessing the antimicrobial activity of agents like

Antibacterial Agent 195 typically involve the following methods.

Minimum Inhibitory Concentration (MIC) Determination
via Broth Microdilution

Preparation of Bacterial Inoculum:

Aseptically pick a single colony of the test microorganism from an agar plate.

Inoculate into a sterile broth medium and incubate until the culture reaches the mid-

logarithmic phase of growth.

Adjust the bacterial suspension to a concentration of approximately 5 x 10^5 CFU/mL in a

suitable broth.

Preparation of Antibacterial Agent Dilutions:

Perform a serial two-fold dilution of Antibacterial Agent 195 in a 96-well microtiter plate to

achieve a range of concentrations.

Inoculation and Incubation:

Add the standardized bacterial inoculum to each well of the microtiter plate containing the

antibacterial agent dilutions.

Include positive (bacteria only) and negative (broth only) controls.

Incubate the plate at the optimal temperature for the test microorganism for 18-24 hours.

Determination of MIC:

The MIC is the lowest concentration of the antibacterial agent that completely inhibits

visible growth of the microorganism.
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Caption: Workflow for safe handling of Antibacterial Agent 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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